Cas no 4847-05-6 (N-Nitrosotomatidine)

N-Nitrosotomatidine structure
N-Nitrosotomatidine structure
Product name:N-Nitrosotomatidine
CAS No:4847-05-6
MF:C27H44N2O3
MW:444.649868011475
CID:2055984

N-Nitrosotomatidine Chemical and Physical Properties

Names and Identifiers

    • N-Nitrosotomatidine
    • Spirosolan-3-ol, 28-nitroso-, (3β,5α,22β,25S)- (9CI)
    • Spirosolan-3-ol, 28-nitroso-, (3β,5α,22β,25S)-
    • Inchi: 1S/C27H44N2O3/c1-16-7-12-27(29(15-16)28-31)17(2)24-23(32-27)14-22-20-6-5-18-13-19(30)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,30H,5-15H2,1-4H3
    • InChI Key: SGPLNSURQYXVNX-UHFFFAOYSA-N
    • SMILES: CC1C2(N(N=O)CC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(O)C2

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 583.9±25.0 °C(Predicted)
  • pka: 15.14±0.70(Predicted)

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